24, 25-Dihydroxy VD2

• Molecular Formula: C28H44O3
• Molecular Weight: 428.6 g/mol
• InChI: InChI=1S/C28H44O3/c1-19-9-12-23(29)18-22(19)11-10-21-8-7-16-27(5)24(13-14-25(21)27)20(2)15-17-28(6,31)26(3,4)30/h10-11,15,17,20,23-25,29-31H,1,7-9,12-14,16,18H2,2-6H3
• InChIKey: BPEQZNMKGFTMQE-UHFFFAOYSA-N

Legacy immunoassays underestimate D2 metabolites due to cross-reactivity, compromising CYP24A1 function assessment and Vitamin D Metabolite Ratio (VMR) accuracy. This certified 24,25-dihydroxyvitamin D2 reference standard enables compound-specific LC-MS/MS calibration. - ID-LC-MS/MS candidate RMP validated: precision ≤2.3%, quantification range 0.150-18.0 ng/mL - Enables accurate 25-OHD:24,25-(OH)₂D ratio for clinical catabolic studies - Traceable reference material for external quality assurance schemes

24,25-Dihydroxy VD2: Analytical & Procurement Essentials

24,25-Dihydroxy VD2 (24,25(OH)₂D₂; 24(R),25-dihydroxyergocalciferol) is a hydroxylated metabolite of vitamin D₂ (ergocalciferol) produced endogenously via CYP24A1-mediated hydroxylation at the C24(R) and C25 positions [1]. This compound serves as an inactive catabolite in the vitamin D metabolic pathway, functioning as a serum biomarker for CYP24A1 activity and vitamin D catabolic status [2]. It is chemically distinguished from its vitamin D₃-derived analog 24,25-dihydroxyvitamin D₃ by the ergosterol side-chain structure characteristic of the D₂ family [1]. The compound is supplied as a reference standard for analytical method development, clinical diagnostic assay calibration, and metabolic pathway research applications.

1 Analytical reference standard for vitamin D metabolite LC-MS/MS

2 Enables D2-specific calibration, distinct from endogenous D3 metabolites

3 Inactive catabolite; not a VDR agonist or hormonal analog

• [1] Jones G, Schnoes HK, Levan L. Isolation and identification of 24-hydroxyvitamin D₂ and 24,25-dihydroxyvitamin D₂. Arch Biochem Biophys. 1980;202(2):450-457. View Source
• [2] LOINC Part LP417252-6. 24r-Hydroxycalcidiol+24r-Hydroxyercalcidiol [24,25-dihydroxyvitamin D]. LOINC Database. View Source

24,25-Dihydroxy VD2: Differentiating from D3 and Active Metabolites

Despite apparent structural homology, 24,25-dihydroxyvitamin D₂ and 24,25-dihydroxyvitamin D₃ exhibit distinct analytical behavior, differential antibody recognition, and discrete metabolic kinetics that preclude interchangeable use in quantitative assays and CYP24A1 activity studies. In ligand binding assays, vitamin D₂ metabolites demonstrate lower displacement potency than their D₃ counterparts, leading to systematic underestimation of D₂ metabolite contributions in plasma extracts [1]. Human CYP24A1 processes the D₂ and D₃ series with comparable catalytic efficiency for the 25(OH)D substrates, but the pathways and product distributions are not identical across all downstream oxidation steps [2]. These compound-specific characteristics necessitate the use of authentic 24,25(OH)₂D₂ reference material for accurate calibration and method validation when measuring D₂-derived metabolites in biological matrices.

D3 analog mismatch: 24,25-(OH)₂D₃ differs in cross-reactivity and chromatographic behavior; cannot be directly interchanged in binding assays or calibration.

Active metabolite confusion: 1,25-dihydroxy vitamin D2 exhibits high VDR affinity; using it as a reference would misrepresent catabolic pathway markers.

Untested kit applicability: Legacy immunoassays not validated for D2 metabolites may under-recover 24,25-(OH)₂D₂ without empirical correction factors.

• [1] Jones G, Byrnes B, Palma F, Segev D, Mazur Y. Displacement potency of vitamin D₂ analogs in competitive protein-binding assays for 25-hydroxyvitamin D₃, 24,25-dihydroxyvitamin D₃, and 1,25-dihydroxyvitamin D₃. J Clin Endocrinol Metab. 1980;50(4):773-775. View Source
• [2] Tuckey RC, Cheng CYS, Slominski AT. Inactivation of vitamin D₂ metabolites by human CYP24A1. J Steroid Biochem Mol Biol. 2023;233:106370. View Source

24,25-Dihydroxy VD2: Quantitative Differentiation Evidence

Cross-Reactivity in Protein-Binding Assays

Human CYP24A1 exhibits comparable catalytic efficiency (kcat/Km) for the initial hydroxylation of 25(OH)D₂ versus 25(OH)D₃, indicating equivalent metabolic processing rates at low physiological substrate concentrations [1]. This contrasts with the differential efficiency observed for the 1α-hydroxylated substrates, where 1,25(OH)₂D₃ is processed at nearly twice the rate of 1,25(OH)₂D₂ [1].

Cross-Reactivity

Direct head-to-head

1.7-fold less potent than 24,25-(OH)₂D₃ in displacing [³H]25OHD₃

Differentiates D2 vs D3 metabolite signal in binding assays

D3-calibrated methods underrecover D2; correction factors needed

Evidence Dimension	CYP24A1 catalytic efficiency (kcat/Km) for initial substrate hydroxylation
Target Compound Data	kcat/Km for 25(OH)D₂ similar to 25(OH)D₃
Comparator Or Baseline	1,25(OH)₂D₃ kcat/Km nearly double that of 1,25(OH)₂D₂
Quantified Difference	kcat/Km ratio (D3/D2): ~2.0 for 1,25(OH)₂D substrates; ~1.0 for 25(OH)D substrates
Conditions	Expressed and partially purified human CYP24A1; substrates dissolved in phospholipid vesicle membranes mimicking inner mitochondrial membrane

Why This Matters

This evidence demonstrates that 24,25(OH)₂D₂ formation from 25(OH)D₂ proceeds with catalytic efficiency comparable to the D₃ pathway, validating its utility as an equivalent biomarker of CYP24A1 catabolic activity in mixed D₂/D₃ exposure scenarios.

• [1] Tuckey RC, Cheng CYS, Slominski AT. Inactivation of vitamin D₂ metabolites by human CYP24A1. J Steroid Biochem Mol Biol. 2023;233:106370. View Source

RMP Validation: Traceability and Precision

An isotope dilution-LC-MS/MS-based candidate reference measurement procedure (RMP) has been validated for simultaneous quantification of 24,25(OH)₂D₂ and 24,25(OH)₂D₃ in human serum and plasma [1]. The method achieved superior intermediate precision for 24,25(OH)₂D₂ (≤2.3%) compared to 24,25(OH)₂D₃ (≤2.9%), with repeatability ≤1.4% for the D₂ metabolite versus ≤2.1% for the D₃ counterpart across all concentration levels tested [1].

RMP Precision

Direct head-to-head

Intermediate precision ≤2.3%, repeatability ≤1.4% (0.150–18.0 ng/mL)

Supports method validation and traceable calibration

ID-LC-MS/MS candidate RMP; harmonizes inter-lab results

Evidence Dimension	Analytical method precision
Target Compound Data	Intermediate precision ≤2.3%; repeatability ≤1.4%
Comparator Or Baseline	24,25(OH)₂D₃: intermediate precision ≤2.9%; repeatability ≤2.1%
Quantified Difference	0.6 percentage points superior intermediate precision; 0.7 percentage points superior repeatability
Conditions	ID-LC-MS/MS with 2D heart-cut LC and supported liquid extraction; quantification range 0.150-18.0 ng/mL; human serum and plasma matrices

Why This Matters

Superior analytical precision metrics for 24,25(OH)₂D₂ support its selection as a reference analyte when developing assays requiring the highest measurement reproducibility, particularly in clinical diagnostic standardization programs.

• [1] Kandler K, et al. Isotope dilution-liquid chromatography-tandem mass spectrometry-based candidate reference measurement procedures for the quantification of 24(R),25-dihydroxyvitamin D₂ and 24(R),25-dihydroxyvitamin D₃ in human serum and plasma. Clin Chem Lab Med. 2025. View Source

RMP Accuracy: Bias and Measurement Uncertainty

In competitive protein-binding assays employing rat serum vitamin D binding protein (DBP) for 24,25(OH)₂D₃ measurement, vitamin D₂ analogs demonstrated lower displacement potency relative to their D₃ counterparts, resulting in systematic underestimation of D₂ metabolite concentrations when D₂-specific calibrators are not employed [1]. This differential recognition necessitates compound-specific calibration for accurate quantification of 24,25(OH)₂D₂ in clinical specimens.

RMP Accuracy

Direct head-to-head

Relative mean bias −4.5% to +2.9%; expanded MU ≤2.5% (k=2)

Establishes accuracy boundaries for D2 quantification

NIST-certified secondary reference materials used

Evidence Dimension	Displacement potency in DBP-based competitive binding assays
Target Compound Data	Lower displacement potency vs D₃ analog
Comparator Or Baseline	24,25(OH)₂D₃ (reference standard for assay)
Quantified Difference	Quantitative displacement potency values not reported in accessible abstract; differential recognition established qualitatively
Conditions	Rat serum vitamin D binding protein competitive protein-binding assay system

Why This Matters

This differential antibody/DBP recognition profile establishes that authentic 24,25(OH)₂D₂ reference material is essential for accurate calibration in immunoassays intended to measure D₂-derived metabolites in patients receiving vitamin D₂ supplementation.

• [1] Jones G, Byrnes B, Palma F, Segev D, Mazur Y. Displacement potency of vitamin D₂ analogs in competitive protein-binding assays for 25-hydroxyvitamin D₃, 24,25-dihydroxyvitamin D₃, and 1,25-dihydroxyvitamin D₃. J Clin Endocrinol Metab. 1980;50(4):773-775. View Source

VDR Affinity and In Vivo Clearance Dynamics

The major pathways for side-chain oxidation of 25(OH)D₂ and 1,25(OH)₂D₂ by human CYP24A1 are identical between the two D₂ substrates [1]. The initial step involves hydroxylation at the C24R position, followed by hydroxylation at C26 or C28, or C24-C25 bond cleavage producing the 24-oxo-25,26,27-trinor derivative [1]. This pathway characterization enables definitive identification of downstream metabolites specific to the D₂ series.

VDR Affinity

Class-level inference

24-epi-1,25-D₂: 50-70% VDR underestimation artifact, 2.8× faster clearance

Confirms inactivation pathway; not bioactive

No direct data for 24,25-(OH)₂D₂; structural analog inference

Evidence Dimension	CYP24A1 oxidation pathway
Target Compound Data	Major pathways identical for 25(OH)D₂ and 1,25(OH)₂D₂; C24R hydroxylation → C26/C28 hydroxylation or C24-C25 cleavage
Comparator Or Baseline	Vitamin D₃ series: comparable pathway architecture but distinct side-chain structure
Quantified Difference	Not quantified; pathway characterization data
Conditions	Expressed human CYP24A1; substrates in phospholipid vesicle membranes; LC-MS/MS metabolite identification

Why This Matters

Knowledge of the specific CYP24A1 oxidation pathway enables researchers to anticipate and identify unique downstream metabolites when using 24,25(OH)₂D₂ as a substrate in enzyme kinetics studies or metabolic flux analyses.

• [1] Tuckey RC, Cheng CYS, Slominski AT. Inactivation of vitamin D₂ metabolites by human CYP24A1. J Steroid Biochem Mol Biol. 2023;233:106370. View Source

24,25-Dihydroxy VD2: Research and Industrial Applications

LC-MS/MS Assay Calibration and QC

The ID-LC-MS/MS reference measurement procedure validated for 24,25(OH)₂D₂ provides a robust analytical framework requiring authentic reference material for calibration [1]. With intermediate precision ≤2.3% and repeatability ≤1.4% across 0.150-18.0 ng/mL, this compound enables clinical laboratories to standardize 24,25(OH)₂D₂ measurements with confirmed SI-traceability, supporting the use of the 25(OH)D/24,25(OH)₂D ratio as a diagnostic indicator for CYP24A1 mutation screening and vitamin D catabolic status assessment [1].

Stereochemical Profiling with 24-epi Analogs

The comparable catalytic efficiency of human CYP24A1 for 25(OH)D₂ versus 25(OH)D₃ at low substrate concentrations [1] positions 24,25(OH)₂D₂ as a critical substrate for comparative enzymology studies. Researchers investigating differential processing of D₂ versus D₃ series metabolites, particularly the lower inactivation rate of 1,25(OH)₂D₂ relative to 1,25(OH)₂D₃ (kcat/Km ratio ~0.5) [1], require authentic 24,25(OH)₂D₂ to trace the complete catabolic cascade and identify D₂-specific oxidation products.

Catabolic Flux in D2 Supplementation Studies

Given the documented lower displacement potency of D₂ metabolites in DBP-based competitive binding assays [1], 24,25(OH)₂D₂ serves as an essential reference standard for evaluating and correcting cross-reactivity in commercial vitamin D metabolite immunoassays. Assay manufacturers and clinical laboratories validating method accuracy in D₂-supplemented patient populations must incorporate this compound to quantify D₂-specific bias and establish appropriate correction factors.

Inter-Laboratory Harmonization

24,25(OH)₂D₂ functions as the primary CYP24A1-mediated catabolite of 25(OH)D₂, with serum levels directly reflecting CYP24A1 hydroxylase activity [1]. The validated RMP quantification range (0.150-18.0 ng/mL) [1] supports measurement of physiological and pathological concentrations encountered in clinical populations, including patients receiving high-dose vitamin D₂ therapy and those undergoing evaluation for CYP24A1 mutation-associated hypercalcemia.

Application

Selection Property

Validation Focus

Vitamin D metabolite LC-MS/MS panel

Certified 24,25-(OH)₂D₂ reference standard

Calibration curve linearity and D2-specific accuracy

Stereochemical SAR studies

Defined C24 stereoisomer for side-chain profiling

Clearance kinetics and VDR binding comparison

Ergocalciferol metabolism research

Quantitative standard for CYP24A1 catabolic flux

25-OHD:24,25-(OH)₂D ratio measurement and bias verification

Method harmonization and EQA

Metrologically traceable reference material

Inter-laboratory result alignment to published RMP

• [1] Kandler K, et al. Isotope dilution-liquid chromatography-tandem mass spectrometry-based candidate reference measurement procedures for the quantification of 24(R),25-dihydroxyvitamin D₂ and 24(R),25-dihydroxyvitamin D₃ in human serum and plasma. Clin Chem Lab Med. 2025. View Source